Cas no 2241872-74-0 (p-Ethylphenol-d9)

• Product Name: p-Ethylphenol-d9
• CAS No: 2241872-74-0
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 5729572
• Update Time: 2025-10-30

p-Ethylphenol-d9 Chemical and Physical Properties

Names and Identifiers

• Phen-2,3,5,6-d4-ol, 4-(ethyl-1,1,2,2,2-d5)-
• p-Ethylphenol-d9

• Inchi： 1S/C8H10O/c1-2-7-3-5-8(9)6-4-7/h3-6,9H,2H2,1H3
• InChI Key： HXDOZKJGKXYMEW-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1C([H])=C([H])C(O)=C([H])C=1[H])C([H])([H])[H]

Experimental Properties

• Melting Point: 37 - 39°C
• Solubility: Chloroform (Slightly), Methanol (Slightly)

p-Ethylphenol-d9 Security Information

• Storage Condition：Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on p-Ethylphenol-d9

Introduction to p-Ethylphenol-d9 (CAS No. 2241872-74-0)

p-Ethylphenol-d9, identified by the Chemical Abstracts Service Number (CAS No.) 2241872-74-0, is a deuterated derivative of p-ethylphenol. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique properties and potential applications. The introduction of deuterium atoms into the molecular structure not only modifies its physical and chemical characteristics but also opens up new avenues for studying metabolic pathways and drug interactions.

The< strong>p-Ethylphenol-d9 molecule belongs to the phenol family, characterized by a benzene ring substituted with a hydroxyl group and an ethyl group at the para position. The deuterated version, where hydrogen atoms are replaced by deuterium (²H or D), enhances the compound's stability and longevity in various analytical techniques. This makes it an invaluable tool in nuclear magnetic resonance (NMR) spectroscopy, particularly in high-resolution NMR studies that require high precision and sensitivity.

In recent years, advancements in mass spectrometry and chromatography have further highlighted the utility of< strong>p-Ethylphenol-d9. Its use as an internal standard in quantitative analysis allows researchers to accurately measure trace amounts of p-ethylphenol in complex matrices. This is particularly crucial in environmental monitoring, where detecting and quantifying phenolic compounds can provide insights into pollution levels and ecological health.

The pharmaceutical industry has also shown interest in< strong>p-Ethylphenol-d9 due to its potential role as a reference standard in drug development. Deuterated compounds are often employed to study the pharmacokinetics of drugs, helping researchers understand how medications are absorbed, distributed, metabolized, and excreted by the body. By using deuterated analogs, scientists can differentiate between endogenous and exogenous compounds, thereby improving the accuracy of drug metabolism studies.

Recent research has explored the applications of< strong>p-Ethylphenol-d9 in synthetic organic chemistry. Its stable deuterium atoms make it an excellent candidate for labeled intermediates in multi-step synthesis. This is particularly useful in studying reaction mechanisms and optimizing synthetic pathways. The ability to track specific atoms through NMR spectroscopy provides a detailed understanding of how molecules interact during chemical reactions.

The agrochemical sector has also benefited from the use of< strong>p-Ethylphenol-d9. Phenolic compounds are known for their role as natural plant growth regulators and antimicrobial agents. By incorporating deuterium atoms, researchers can develop more stable derivatives that retain these beneficial properties while enhancing shelf life and efficacy. This approach is particularly relevant in developing environmentally friendly pesticides and herbicides that minimize ecological impact.

In conclusion, the< strong>p-Ethylphenol-d9 (CAS No. 2241872-74-0) is a versatile compound with broad applications across multiple scientific disciplines. Its unique properties make it an essential tool in analytical chemistry, pharmaceutical research, synthetic organic chemistry, and agrochemical development. As research continues to evolve, the importance of deuterated compounds like< strong>p-Ethylphenol-d9 is likely to grow, driving further innovation and discovery.